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Compound of Interest

Compound Name: 3-Bromo-4-hydroxybenzonitrile

Cat. No.: B056826 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-4-hydroxybenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 3-Bromo-4-hydroxybenzonitrile (CAS No. 2315-86-8). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risk.

Chemical Identifier:

Name: 3-Bromo-4-hydroxybenzonitrile

Synonyms: 2-Bromo-4-cyanophenol

Molecular Formula: C₇H₄BrNO

Molecular Weight: 198.02 g/mol

Hazard Identification
3-Bromo-4-hydroxybenzonitrile is classified as harmful if swallowed.[1][2][3] It may also

cause skin and eye irritation.[2] As a brominated organic compound and a nitrile, it should be

handled with caution due to the potential for moderate toxicity.[3]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Bromo-4-
hydroxybenzonitrile.

PPE Category Item Material/Type Specification

Eye and Face Protection Safety Goggles

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.[4]

Face Shield
Recommended when there is

a significant risk of splashing.

Skin Protection Gloves

Chemical-resistant nitrile

gloves. Nitrile offers good

resistance to chemicals,

including nitriles and

brominated compounds.[1]

Inspect gloves for any signs of

degradation or puncture before

use.

Protective Clothing

A lab coat is required. For

larger quantities or procedures

with a higher risk of exposure,

consider impervious clothing.

[4]

Respiratory Protection Dust Mask

An N95 (US) or equivalent dust

mask should be used when

handling the solid form to

prevent inhalation of the

powder.

Operational Plan for Handling
Following a structured operational plan is crucial for the safe handling of 3-Bromo-4-
hydroxybenzonitrile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b056826?utm_src=pdf-body
https://www.benchchem.com/product/b056826?utm_src=pdf-body
https://www.echemi.com/sds/3-bromo-4-hydroxybenzonitrile-pid_Seven14673.html
https://www.workgloves.co.uk/benzene-resistant-work-gloves.html
https://www.echemi.com/sds/3-bromo-4-hydroxybenzonitrile-pid_Seven14673.html
https://www.benchchem.com/product/b056826?utm_src=pdf-body
https://www.benchchem.com/product/b056826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Pre-Handling Checks:

Ensure the availability and proper functioning of all required PPE.

Verify that a chemical fume hood is available and operational.

Locate the nearest eyewash station and safety shower.

Have the Safety Data Sheet (SDS) readily accessible for reference.

Prepare all necessary equipment and reagents before handling the chemical.

2. Handling Procedure:

All handling of 3-Bromo-4-hydroxybenzonitrile powder must be conducted in a chemical

fume hood to minimize inhalation exposure.[5]

Wear the appropriate PPE as detailed in the table above.

When weighing the powder, do so within the fume hood. If a balance is not available inside

the hood, use a sealed container to transport the powder to and from the balance.[6]

Avoid direct contact with the skin and eyes.[7]

Do not eat, drink, or smoke in the handling area.[1][7]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[7]

3. Post-Handling Actions:

Securely seal the container of 3-Bromo-4-hydroxybenzonitrile.

Decontaminate all work surfaces and equipment used.

Properly dispose of all contaminated waste, including gloves and weighing papers, in a

designated hazardous waste container.

Remove and properly store PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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